Cas no 1824271-25-1 (1-(4-Chloro-2-methylphenyl)-2-butanol)

• Product Name: 1-(4-Chloro-2-methylphenyl)-2-butanol
• CAS No: 1824271-25-1
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD28134295
• CID: 5162535
• Update Time: 2025-07-19

1-(4-Chloro-2-methylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-methylphenyl)-2-butanol
• Benzeneethanol, 4-chloro-α-ethyl-2-methyl-

• MDL： MFCD28134295
• Inchi： 1S/C11H15ClO/c1-3-11(13)7-9-4-5-10(12)6-8(9)2/h4-6,11,13H,3,7H2,1-2H3
• InChI Key： BLWPPGVAGQEURP-UHFFFAOYSA-N
• SMILES： C1(CC(CC)O)=CC=C(Cl)C=C1C

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 293.8±25.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Additional information on 1-(4-Chloro-2-methylphenyl)-2-butanol

Introduction to 1-(4-Chloro-2-methylphenyl)-2-butanol (CAS No. 1824271-25-1)

1-(4-Chloro-2-methylphenyl)-2-butanol, identified by the chemical abstracts service number 1824271-25-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated aromatic ring and a secondary butanol substituent, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its aromatic moiety makes it a promising candidate for further functionalization, enabling the development of novel therapeutic agents.

The 4-chloro-2-methylphenyl group is a key structural feature that contributes to the compound's reactivity and binding affinity. The chlorine atom, being highly electronegative, exerts a strong inductive effect, modulating the electronic properties of the aromatic ring. This characteristic is particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for achieving high selectivity and efficacy. The 2-butanol side chain introduces hydroxyl functionality, which can participate in hydrogen bonding interactions, further enhancing the compound's potential as a pharmacophore.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(4-Chloro-2-methylphenyl)-2-butanol with various biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are known to play critical roles in the pathogenesis of chronic inflammatory diseases, making them attractive therapeutic targets. The structural motif of 1-(4-Chloro-2-methylphenyl)-2-butanol aligns well with the active sites of these enzymes, suggesting potential for developing novel anti-inflammatory agents.

In addition to its pharmacological relevance, 1-(4-Chloro-2-methylphenyl)-2-butanol has shown promise in synthetic organic chemistry. The chloro-substituted aromatic ring serves as an excellent electrophile for nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules, including heterocyclic compounds and peptidomimetics. The butanol moiety can also be further modified through oxidation or reduction reactions, expanding its synthetic utility.

Recent research has highlighted the role of 1-(4-Chloro-2-methylphenyl)-2-butanol in the development of kinase inhibitors. Kinases are a family of enzymes that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. Studies have demonstrated that compounds structurally related to 1-(4-Chloro-2-methylphenyl)-2-butanol can disrupt kinase signaling pathways by competing with ATP for binding to the enzyme's active site. This mechanism has led to the discovery of several potent kinase inhibitors with therapeutic potential.

The synthesis of 1-(4-Chloro-2-methylphenyl)-2-butanol can be achieved through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the Friedel-Crafts alkylation of 4-chlorobenzene with butanal, followed by reduction of the resulting ketone using sodium borohydride or lithium aluminum hydride. Alternatively, nucleophilic substitution reactions can be employed to introduce the butanol group onto a pre-formed aromatic scaffold. These synthetic strategies have been optimized to ensure high yields and minimal byproduct formation.

The pharmacokinetic properties of 1-(4-Chloro-2-methylphenyl)-2-butanol are also subjects of interest in drug development. Preliminary studies suggest that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation into various dosage forms. Additionally, its metabolic stability appears to be adequate for oral administration, though further studies are needed to fully characterize its biotransformation pathways. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion,1-(4-Chloro-2-methylphenyl)-2-butanol (CAS No. 1824271-25-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features make it suitable for targeting multiple biological pathways, including those involved in inflammation and cancer. Advances in synthetic methodologies and computational modeling continue to enhance our ability to harness this compound's potential for developing novel therapeutics. As research progresses,1-(4-Chloro-2-methylphenyl)-2-butanol is likely to play an increasingly important role in drug discovery and development efforts worldwide.